Cas no 31488-75-2 (1H-Benzimidazole-1-ethanamine,N-ethyl-)
31488-75-2 structure
Product Name:1H-Benzimidazole-1-ethanamine,N-ethyl-
CAS No:31488-75-2
MF:C11H15N3
MW:189.256901979446
CID:299117
PubChem ID:43479099
Update Time:2025-04-19
1H-Benzimidazole-1-ethanamine,N-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-1-ethanamine,N-ethyl-
- Benzimidazole,1-[2-(ethylamino)ethyl]- (8CI)
- 2-(1H-Benzo[d]imidazol-1-yl)-N-ethylethanamine
- AKOS009513097
- 31488-75-2
- SCHEMBL24863183
-
- Inchi: 1S/C11H15N3/c1-2-12-7-8-14-9-13-10-5-3-4-6-11(10)14/h3-6,9,12H,2,7-8H2,1H3
- InChI Key: DPMIMDPCWORIMS-UHFFFAOYSA-N
- SMILES: N1(C=NC2C=CC=CC1=2)CCNCC
Computed Properties
- Exact Mass: 189.12675
- Monoisotopic Mass: 189.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.8A^2
- XLogP3: 1.3
Experimental Properties
- PSA: 29.85
1H-Benzimidazole-1-ethanamine,N-ethyl- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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